8-Benzylidene-5,6,7,8-tetrahydroquinoline
Cat. No. B8672570
M. Wt: 221.30 g/mol
InChI Key: MIVJDFRJYARCBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07868020B2
Procedure details
A solution of 5,6,7,8-tetrahydroquinoline (18.2 g, 137 mmol), benzaldehyde (17.7 g, 166. mmol), and acetic anhydride (24.5 mL, 254 mmol) was heated at 165° C. for 16 h. The reaction mixture was cooled to room temperature (rt). Crushed ice was added, and the mixture was slowly basified with NaOH (solid and 2 M NaOH) to pH ˜7. The aqueous layer was extracted with hexane/ethyl acetate (1:1 solution) 3 times. The pooled organic layers were dried over magnesium sulfate. The mixture was filtered, and the solvents were removed under vacuum to give 8-benzylidene-5,6,7,8-tetrahydro-quinoline (2) as a brown solid.
Identifiers
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REACTION_CXSMILES
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[N:1]1[C:10]2[CH2:9][CH2:8][CH2:7][CH2:6][C:5]=2[CH:4]=[CH:3][CH:2]=1.[CH:11](=O)[C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=1.C(OC(=O)C)(=O)C.[OH-].[Na+]>>[CH:11](=[C:9]1[C:10]2[N:1]=[CH:2][CH:3]=[CH:4][C:5]=2[CH2:6][CH2:7][CH2:8]1)[C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=1 |f:3.4|
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Inputs
Step One
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Name
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Quantity
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18.2 g
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Type
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reactant
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Smiles
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N1=CC=CC=2CCCCC12
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Name
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Quantity
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17.7 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)=O
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Name
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Quantity
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24.5 mL
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Type
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reactant
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Smiles
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C(C)(=O)OC(C)=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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Crushed ice was added
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous layer was extracted with hexane/ethyl acetate (1:1 solution) 3 times
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The pooled organic layers were dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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The mixture was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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the solvents were removed under vacuum
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)=C1CCCC=2C=CC=NC12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
